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Compound of Interest

Compound Name: 5-Bromo-2-iodotoluene

Cat. No.: B045939 Get Quote

Technical Guide: Safe Handling and Use of 5-
Bromo-2-iodotoluene
For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety data, handling precautions,

and representative experimental use of 5-Bromo-2-iodotoluene (CAS No. 116632-39-4). The

information is intended to ensure the safe and effective use of this compound in a laboratory

setting.

Chemical and Physical Properties
5-Bromo-2-iodotoluene is a dihalogenated derivative of toluene, often appearing as a white to

off-white crystalline solid or a clear, slightly yellow to light red-pink liquid.[1] It is sparingly

soluble in water and is sensitive to light.[1]
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Property Value Source

Molecular Formula C₇H₆BrI [2]

Molecular Weight 296.93 g/mol [2]

Boiling Point 263 °C (lit.) [3]

Density 2.08 g/mL at 25 °C (lit.) [3]

Refractive Index n20/D 1.65 (lit.) [3]

Flash Point 110 °C (230 °F) - closed cup [1]

Storage Temperature
Room temperature, in a cool,

dark, and dry place
[4]

Safety and Hazard Information
5-Bromo-2-iodotoluene is considered a hazardous substance and should be handled with

appropriate care. The primary hazards are skin, eye, and respiratory tract irritation.[2][5]

GHS Classification and Hazard Statements
GHS Classification Hazard Code Hazard Statement

Skin Irritation H315 Causes skin irritation

Eye Irritation H319 Causes serious eye irritation

Specific target organ toxicity —

single exposure (Respiratory

tract irritation)

H335 May cause respiratory irritation

Source:[2]

Precautionary Statements
Safe handling of 5-Bromo-2-iodotoluene requires adherence to the following precautionary

measures:
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Code Precautionary Statement

P261
Avoid breathing

dust/fume/gas/mist/vapours/spray.[2]

P264 Wash skin thoroughly after handling.[6]

P271 Use only outdoors or in a well-ventilated area.[2]

P280
Wear protective gloves/protective clothing/eye

protection/face protection.[2]

P302 + P352 IF ON SKIN: Wash with plenty of water.[6]

P305 + P351 + P338

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[6]

P312
Call a POISON CENTER/doctor if you feel

unwell.[6]

P332 + P313
If skin irritation occurs: Get medical

advice/attention.[6]

P337 + P313
If eye irritation persists: Get medical

advice/attention.[6]

P362 + P364
Take off contaminated clothing and wash it

before reuse.[5]

P403 + P233
Store in a well-ventilated place. Keep container

tightly closed.[6]

P405 Store locked up.[5]

P501
Dispose of contents/container to an approved

waste disposal plant.[6]

Experimental Protocols: Representative Suzuki
Coupling Reaction
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5-Bromo-2-iodotoluene is a versatile intermediate in organic synthesis, frequently utilized in

cross-coupling reactions such as the Suzuki-Miyaura coupling.[3][5] The differential reactivity of

the bromine and iodine substituents allows for selective functionalization. The following is a

representative protocol for a Suzuki coupling reaction, based on general procedures for similar

compounds.

Reaction Scheme:

Materials:

5-Bromo-2-iodotoluene

Arylboronic acid (1.1 - 1.5 equivalents)

Palladium catalyst (e.g., Pd(PPh₃)₄, 1-5 mol%)

Base (e.g., K₂CO₃, K₃PO₄, 2-3 equivalents)

Degassed solvent (e.g., 1,4-dioxane/water 4:1, or toluene/ethanol/water)

Anhydrous sodium sulfate or magnesium sulfate

Organic solvent for extraction (e.g., ethyl acetate)

Brine solution

Standard laboratory glassware for inert atmosphere reactions (e.g., Schlenk flask)

Procedure:

Preparation: To a flame-dried Schlenk flask under an inert atmosphere (e.g., nitrogen or

argon), add 5-Bromo-2-iodotoluene (1.0 equivalent), the arylboronic acid (1.2 equivalents),

and the base (2.0 equivalents).

Catalyst Addition: Add the palladium catalyst (0.05 equivalents) to the flask.

Solvent Addition: Add the degassed solvent system via syringe to achieve a suitable

concentration (e.g., 0.1 M).
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Reaction: Heat the reaction mixture to 80-100 °C and stir vigorously.

Monitoring: Monitor the reaction progress by a suitable technique such as Thin Layer

Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the

starting material is consumed.

Work-up: Upon completion, cool the reaction mixture to room temperature. Dilute with an

organic solvent such as ethyl acetate and wash with water and then brine.

Purification: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate,

filter, and concentrate in vacuo. Purify the crude product by column chromatography on silica

gel.

Visualized Workflows and Logical Relationships
Safe Handling Workflow
The following diagram illustrates the key stages for the safe handling of 5-Bromo-2-
iodotoluene in a laboratory setting.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b045939?utm_src=pdf-body
https://www.benchchem.com/product/b045939?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b045939?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Receiving & Storage

Pre-Use Inspection

Check container integrity

Personal Protective Equipment (PPE)

Don appropriate PPE

Handling in Ventilated Area

Nitrile gloves, safety goggles, lab coat

Weighing & Dispensing

Use fume hood or ventilated enclosure

Reaction Setup

Handle with care to avoid spills

Post-Reaction Quenching & Work-up

Under inert atmosphere if required

Decontamination of Glassware

Neutralize reactive intermediates

Waste Disposal

Rinse with appropriate solvent

Follow institutional guidelines for halogenated waste

Click to download full resolution via product page

Safe Handling Workflow for 5-Bromo-2-iodotoluene
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First Aid Decision Tree
In the event of accidental exposure, the following decision tree provides guidance on initial first

aid measures.

Exposure Event

Skin Contact Eye Contact Inhalation Ingestion

Remove contaminated clothing. Wash skin with plenty of soap and water. Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing. Move person to fresh air. Keep comfortable for breathing. Rinse mouth with water. Do NOT induce vomiting.

Seek Medical Attention

If irritation persists If irritation persists If feeling unwell

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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